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Compound of Interest

Compound Name: 2-Iodo-5-methylaniline

Cat. No.: B084972 Get Quote

This guide provides an in-depth overview of the melting and boiling points of 2-Iodo-5-
methylaniline (CAS No. 13194-69-9), a key intermediate in various chemical syntheses. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Physicochemical Data
The melting and boiling points are critical parameters for the identification, purification, and

handling of chemical compounds. The following table summarizes the key physical properties

of 2-Iodo-5-methylaniline.

Property Value Conditions

Melting Point 35 - 39 °C

Boiling Point 266.5 °C at 760 mmHg

Experimental Protocols
While compound-specific experimental determinations were not cited in the immediate

literature, the following represents standard, detailed methodologies for ascertaining the

melting and boiling points of a solid organic compound such as 2-Iodo-5-methylaniline.

2.1. Melting Point Determination (Capillary Method)
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This method is based on observing the temperature range over which a small, powdered

sample of the solid melts when heated in a capillary tube.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 2-Iodo-5-methylaniline is placed in a mortar and

finely powdered with a pestle. This ensures uniform heat transfer.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end. A sample height of 1-2 mm is ideal.[1][2][3]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb.[1] This assembly is then placed in the heating

block of the melting point apparatus or immersed in the oil of a Thiele tube.[1]

Heating and Observation: The apparatus is heated at a rapid rate initially to approach the

expected melting point. The heating rate is then reduced to approximately 1-2 °C per minute.

[3]

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.
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Reporting: The melting point is reported as the range between T1 and T2. For a pure

compound, this range is typically narrow (0.5-1.0 °C).

2.2. Boiling Point Determination (Microscale Capillary Method)

This technique is suitable for determining the boiling point of small quantities of a liquid or a

low-melting solid that can be liquefied for the experiment.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or aluminum block)

Rubber band or thread for attachment

Procedure:

Sample Preparation: A few milliliters of the liquefied 2-Iodo-5-methylaniline are placed into

a small test tube.[4]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid and the sealed end protruding above the surface.[5]

Assembly: The test tube is attached to a thermometer. The entire assembly is then immersed

in a heating bath (e.g., oil bath).[4][5]

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube

will expand and exit as a slow stream of bubbles.

Observation: Heating continues until a rapid and continuous stream of bubbles emerges

from the capillary tip.[5] At this point, the heating is discontinued, and the apparatus is

allowed to cool slowly.
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Data Recording: The boiling point is the temperature at which the stream of bubbles stops

and the liquid just begins to enter the capillary tube.[5][6] This indicates that the vapor

pressure of the liquid equals the atmospheric pressure.

Logical Workflow for Synthesis and Analysis
The synthesis of a target organic compound like 2-Iodo-5-methylaniline involves a structured

workflow from reaction setup to final characterization. This process ensures the desired product

is obtained with high purity.

General Workflow for Synthesis and Analysis of 2-Iodo-5-methylaniline
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Caption: Workflow for organic compound synthesis, purification, and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
2-Iodo-5-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084972#2-iodo-5-methylaniline-melting-and-boiling-
points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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